Cas no 13622-95-2 (Alanine,N,N-bis(carboxymethyl)-2-methyl-)

Alanine,N,N-bis(carboxymethyl)-2-methyl- structure
13622-95-2 structure
Product Name:Alanine,N,N-bis(carboxymethyl)-2-methyl-
CAS No:13622-95-2
MF:C8H13NO6
MW:219.191922903061
CID:210968
PubChem ID:3082043
Update Time:2025-04-19

Alanine,N,N-bis(carboxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Alanine,N,N-bis(carboxymethyl)-2-methyl-
    • 2,2-dimethylnitrilotriacetate
    • 2-[bis(carboxylatomethyl)amino]-2-methylpropanoate
    • DMNTA
    • N,N-bis(carboxymethyl)-2-methylalanine
    • DTXSID20929300
    • 2-[bis(carboxymethyl)amino]-2-methylpropanoic acid
    • 13622-95-2
    • SCHEMBL16390585
    • Alanine, N,N-bis(carboxymethyl)-2-methyl-
    • Inchi: 1S/C8H13NO6/c1-8(2,7(14)15)9(3-5(10)11)4-6(12)13/h3-4H2,1-2H3,(H,10,11)(H,12,13)(H,14,15)
    • InChI Key: UVMCNVFTUUUKPR-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)N(CC(=O)O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 219.07429
  • Monoisotopic Mass: 219.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.444
  • Boiling Point: 469.2°Cat760mmHg
  • Flash Point: 237.6°C
  • Refractive Index: 1.538
  • PSA: 115.14
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk